Cas no 1261894-10-3 (5-(3,4-Dichlorophenyl)-3-fluorophenol)

• Product Name: 5-(3,4-Dichlorophenyl)-3-fluorophenol
• CAS No: 1261894-10-3
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• MDL: MFCD18313948
• CID: 2761794
• PubChem ID: 53219626
• Update Time: 2025-06-08

5-(3,4-Dichlorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)-3-fluorophenol, 95%
• 5-(3,4-DICHLOROPHENYL)-3-FLUOROPHENOL
• AKOS017558195
• DTXSID50684450
• 3',4'-Dichloro-5-fluoro[1,1'-biphenyl]-3-ol
• 1261894-10-3
• MFCD18313948
• 5-(3,4-Dichlorophenyl)-3-fluorophenol

• MDL： MFCD18313948
• Inchi： 1S/C12H7Cl2FO/c13-11-2-1-7(5-12(11)14)8-3-9(15)6-10(16)4-8/h1-6,16H
• InChI Key： HCKAYSNSSCIVTA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C=1)O)F)Cl

Computed Properties

• Exact Mass: 255.9857984Da
• Monoisotopic Mass: 255.9857984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(3,4-Dichlorophenyl)-3-fluorophenol

Recent Advances in the Study of 5-(3,4-Dichlorophenyl)-3-fluorophenol (CAS: 1261894-10-3) in Chemical Biology and Pharmaceutical Research

The compound 5-(3,4-Dichlorophenyl)-3-fluorophenol (CAS: 1261894-10-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This phenol derivative, characterized by its dichlorophenyl and fluorine substituents, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

One of the key areas of research has been the synthesis and optimization of 5-(3,4-Dichlorophenyl)-3-fluorophenol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the production process. The researchers employed a palladium-catalyzed cross-coupling reaction, which demonstrated high efficiency and selectivity. This advancement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's potential as a modulator of specific neurotransmitter receptors. For instance, a 2023 study in ACS Chemical Neuroscience reported that 5-(3,4-Dichlorophenyl)-3-fluorophenol exhibits selective binding affinity for serotonin (5-HT) receptors, particularly the 5-HT2A subtype. This finding suggests potential applications in treating psychiatric disorders such as depression and schizophrenia. Additionally, the compound's anti-inflammatory properties were explored in a separate study, where it demonstrated significant inhibition of pro-inflammatory cytokines in murine models, pointing to its potential use in autoimmune diseases.

The pharmacokinetic profile of 5-(3,4-Dichlorophenyl)-3-fluorophenol has also been a focus of recent research. A 2024 publication in Drug Metabolism and Disposition provided detailed insights into the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics. The study revealed favorable oral bioavailability and a half-life that supports once-daily dosing in potential therapeutic applications. However, the researchers noted the need for further optimization to mitigate hepatic metabolism, which could limit its efficacy in some patients.

Looking ahead, the future of 5-(3,4-Dichlorophenyl)-3-fluorophenol research appears promising. Several pharmaceutical companies have included the compound in their preclinical pipelines, with indications ranging from neurodegenerative diseases to chronic pain management. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into clinical applications. Nevertheless, challenges such as optimizing selectivity and minimizing off-target effects remain to be addressed in ongoing and future studies.